Cas no 893735-14-3 (Methyl 5-(p-tolyl)nicotinate)

Methyl 5-(p-tolyl)nicotinate Properties

Names and Identifiers

• Methyl 5-(p-tolyl)nicotinate
• METHYL 5-(4-METHYLPHENYL)NICOTINATE
• methyl 5-(4-methylphenyl)pyridine-3-carboxylate
• Methyl 5-(p-tolyl)nicotite
• methyl 5-p-tolylpyridine-3-carboxylate
• MFCD06802206
• AKOS004116053
• CS-0459281
• Methyl5-(p-tolyl)nicotinate
• DTXSID50602432
• 893735-14-3
• BB 0223257
• 5-(4-Methylphenyl)nicotinic acid methyl ester
• DB-265488
• +Expand

• MDL： MFCD06802206
• InChIKey： FTAHAUDTXYMHDP-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H13NO2/c1-10-3-5-11(6-4-10)12-7-13(9-15-8-12)14(16)17-2/h3-9H,1-2H3
• SMILES： CC1=CC=C(C=C1)C2=CC(=CN=C2)C(=O)OC

Computed Properties

• Exact Mass: 227.094628657g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 227.094628657g/mol
• Heavy Atom Count: 17
• Complexity: 259
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2Ų